
(R)-2-(Piperidin-2-yl)ethanol CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-2-(Piperidin-2-yl)ethanol

Cat. No.: B029380 Get Quote

Technical Guide: (R)-2-(Piperidin-2-yl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties of (R)-2-
(Piperidin-2-yl)ethanol, a key chiral building block in synthetic organic chemistry and drug

discovery.

Chemical Identity and Properties
(R)-2-(Piperidin-2-yl)ethanol is a chiral organic compound featuring a piperidine ring

substituted at the 2-position with an ethanol group. The "(R)" designation indicates the

stereochemistry at the chiral center of the piperidine ring.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

CAS Number 68419-38-5 [1][2]

Molecular Formula C₇H₁₅NO [1]

Molecular Weight 129.20 g/mol [1][3]

IUPAC Name 2-[(2R)-piperidin-2-yl]ethanol [1]

Synonyms

(R)-2-Piperidineethanol, (+)-2-

Piperidineethanol, (R)-2-(2-

Hydroxyethyl)piperidine

[1][2]

Note: The racemic form, (±)-2-(Piperidin-2-yl)ethanol, has the CAS number 1484-84-0.[3] It is

crucial to distinguish between the specific enantiomer and the racemic mixture in experimental

and developmental work.

Due to the specific and technical nature of the request for detailed experimental protocols and

signaling pathways involving (R)-2-(Piperidin-2-yl)ethanol, further targeted research is

required to provide in-depth and validated information. The following sections will be populated

as this information is synthesized.

Experimental Protocols (Further Research Pending)
Detailed experimental protocols for the synthesis, purification, and analysis of (R)-2-(Piperidin-
2-yl)ethanol, as well as its application in synthetic routes, will be provided. This section will

include methodologies for techniques such as chromatography, spectroscopy (NMR, IR, MS),

and chiral resolution.

Biological Activity and Signaling Pathways (Further
Research Pending)
Information regarding the biological activity of (R)-2-(Piperidin-2-yl)ethanol and its derivatives

is currently under investigation. This section will be updated to include any known interactions

with biological targets and signaling pathways. Diagrams generated using Graphviz will be

provided to illustrate these pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1715108
https://www.drugfuture.com/gsrs/substance/b75lh3zjs2
https://pubchem.ncbi.nlm.nih.gov/compound/1715108
https://pubchem.ncbi.nlm.nih.gov/compound/1715108
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidineethanol
https://pubchem.ncbi.nlm.nih.gov/compound/1715108
https://pubchem.ncbi.nlm.nih.gov/compound/1715108
https://www.drugfuture.com/gsrs/substance/b75lh3zjs2
https://pubchem.ncbi.nlm.nih.gov/compound/2-Piperidineethanol
https://www.benchchem.com/product/b029380?utm_src=pdf-body
https://www.benchchem.com/product/b029380?utm_src=pdf-body
https://www.benchchem.com/product/b029380?utm_src=pdf-body
https://www.benchchem.com/product/b029380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical identifiers for (R)-2-
(Piperidin-2-yl)ethanol.
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CAS Number
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Molecular Weight
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Molecular Formula
C₇H₁₅NO

Click to download full resolution via product page

Caption: Key identifiers for (R)-2-(Piperidin-2-yl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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